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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 1-Ethoxypentane. Adherence to these procedures is critical for

ensuring laboratory safety and operational integrity.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Ethoxypentane, crucial for risk

assessment and the implementation of safety protocols.

Property Value Unit

Chemical Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Boiling Point 118.4 - 119.55 °C

Flash Point 16.4 °C

Density 0.772 g/cm³

Vapor Pressure 19.9 mmHg at 25°C

GHS Hazard Statements H226, H315, H319, H335
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GHS Hazard Statement Codes:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Due to the flammable nature and irritant properties of 1-Ethoxypentane, the following personal

protective equipment is mandatory.

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.[1]

Hand Protection: While nitrile gloves offer protection against a variety of chemicals, they

have poor resistance to ethers and are only suitable for incidental splash protection, not for

prolonged contact.[1][2] For extended handling, it is recommended to use gloves made of

materials with higher chemical resistance to ethers, such as neoprene or PVC.[3][4] Always

inspect gloves for any signs of degradation before and during use and replace them

immediately if they are compromised.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required to protect against skin contact and in case of a fire. For tasks with a higher risk of

splashing, chemical-resistant overalls or an apron should be worn.[1]

Respiratory Protection: Work with 1-Ethoxypentane should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.

[5] If a fume hood is not available or if there is a potential for exceeding exposure limits, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational and Disposal Plans
Strict adherence to the following procedures is essential for the safe handling and disposal of

1-Ethoxypentane.
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Handling and Storage Protocol:

Preventing Peroxide Formation: Ethers like 1-Ethoxypentane can form explosive peroxides

when exposed to air and light.[6] It is crucial to date the container upon receipt and upon

opening. Unopened containers should be stored for no longer than 12 months, and opened

containers should be used within 6 months.[7]

Storage Conditions: Store 1-Ethoxypentane in a tightly sealed, properly labeled container in

a cool, dry, and well-ventilated area designated for flammable liquids.[8]

Ignition Source Control: Keep containers away from heat, sparks, open flames, and other

sources of ignition.[2] Electrical equipment in the vicinity should be intrinsically safe or

explosion-proof.[9]

Grounding: To prevent static electricity buildup during transfer, ensure that containers are

properly grounded and bonded.

Spill Management Protocol:

Immediate Actions: In the event of a spill, immediately alert others in the vicinity and

evacuate the area if necessary.[10]

Control Ignition Sources: Eliminate all sources of ignition in the area of the spill.[8]

Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

Containment and Cleanup: For small spills, use a non-combustible absorbent material, such

as sand, earth, or a commercial sorbent, to contain and absorb the liquid.[8] Start from the

outside of the spill and work inwards to prevent spreading.

Collection and Disposal: Carefully collect the absorbed material using non-sparking tools and

place it in a sealed, labeled container for hazardous waste disposal.[10]

Decontamination: Clean the spill area with soap and water once the absorbed material has

been removed.
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Personal Protective Equipment: All personnel involved in the cleanup must wear the

appropriate PPE as detailed above.

Disposal Plan:

Waste Collection: All 1-Ethoxypentane waste, including contaminated absorbent materials

from spills, must be collected in a designated, properly labeled hazardous waste container.

Disposal Route: Dispose of all hazardous waste through your institution's designated

chemical waste disposal program.[6][8]

Prohibited Disposal: Under no circumstances should 1-Ethoxypentane or its waste be

disposed of down the drain.[8]
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Workflow for Safe Handling of 1-Ethoxypentane
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Caption: Logical workflow for the safe handling of 1-Ethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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